Cas no 1233500-55-4 (4-Allyl-2-methylbenzonitrile)

• Product Name: 4-Allyl-2-methylbenzonitrile
• CAS No: 1233500-55-4
• MF: C₁₁H₁₁N
• MW: 157.211742639542
• CID: 2123918
• Update Time: 2023-08-03

4-Allyl-2-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-allyl-2-methylbenzonitrile
• 4-Allyl-2-methylbenzonitrile

• Inchi： 1S/C11H11N/c1-3-4-10-5-6-11(8-12)9(2)7-10/h3,5-7H,1,4H2,2H3
• InChI Key： ADHAQBKSZOBIPK-UHFFFAOYSA-N
• SMILES： N#CC1C=CC(CC=C)=CC=1C

Computed Properties

• Exact Mass: 157.089
• Monoisotopic Mass: 157.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8